![molecular formula C12H13N3 B1295966 4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine CAS No. 4875-39-2](/img/structure/B1295966.png)
4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
Overview
Description
“4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” is a compound that can be obtained from histamine dihydrochloride and polyformaldehyde cyclization . It has been reported to be used in the preparation of Xa factor inhibitors and CDK inhibitors .
Synthesis Analysis
The synthesis of new spinaceamine derivatives, which include “4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine”, has been developed by the Suzuki reaction . Another method involves the Pictet-Spengler reaction on Nim-substituted histidines .
Molecular Structure Analysis
The molecular formula of “4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” is C12H13N3 . The InChI code is 1S/C12H13N3/c1-2-4-9(5-3-1)11-12-10(6-7-13-11)14-8-15-12/h1-5,8,11,13H,6-7H2,(H,14,15) . The canonical SMILES is C1CNC(C2=C1NC=N2)C3=CC=CC=C3 .
Chemical Reactions Analysis
The ABTS radical-scavenging activity of the obtained compounds depends on the substituents in positions 2, 5, and 6 of the imidazotetrahydropyridine scaffold .
Physical And Chemical Properties Analysis
The molecular weight of “4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” is 199.25 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . The exact mass is 199.110947427 g/mol .
Scientific Research Applications
Therapeutic Potential
Imidazole, the core structure of this compound, is known for its broad range of chemical and biological properties . It has become an important synthon in the development of new drugs . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Antimicrobial Features
The compound has been studied for its antimicrobial features . For instance, it has been used in the synthesis of compounds evaluated for antimicrobial potential against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes .
Antifungal and Antibacterial Activities
Derivatives of the compound have been synthesized and evaluated for their antifungal and antibacterial activities on various strains of fungi and bacteria .
Construction of Bicyclic Fused Triazolium Ionic Liquids
The structural core of the compound has found application in the construction of bicyclic fused triazolium ionic liquids . These were designed for the chemoselective extraction of copper (II) ions and also histidine-containing peptides .
Factor Xa Inhibitors
The compound has been reported to be used in the preparation of Factor Xa inhibitors . Factor Xa plays a crucial role in the blood clotting process, and its inhibitors are used as anticoagulants.
CDK Inhibitors
The compound is also used in the synthesis of Cyclin-Dependent Kinase (CDK) inhibitors . CDKs are a group of protein kinases that play significant roles in cell cycle regulation, and their inhibitors are being researched for potential use in cancer therapy.
Mechanism of Action
Target of Action
It has been reported that similar compounds can be used to prepare inhibitors for xa factor and cdk .
Mode of Action
Based on its potential use in the preparation of xa factor and cdk inhibitors , it can be inferred that it might interact with these targets and inhibit their activity, leading to changes in cellular processes.
Action Environment
The action, efficacy, and stability of 4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For instance, it is recommended to be stored at 2-8°C . .
Safety and Hazards
Future Directions
The future directions of “4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” research could involve further exploration of its radical-scavenging activity and its potential as an AT1 Angiotensin II Receptor Antagonist . More studies are needed to fully understand its properties and potential applications.
properties
IUPAC Name |
4-phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3/c1-2-4-9(5-3-1)11-12-10(6-7-13-11)14-8-15-12/h1-5,8,11,13H,6-7H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHIJOLLBBCZWON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=C1NC=N2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50292519 |
Source
|
| Record name | 4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50292519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
CAS RN |
4875-39-2 |
Source
|
| Record name | 4875-39-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83345 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50292519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-phenyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-Difluoro-2H-benzo[d][1,2,3]triazole](/img/structure/B1295893.png)
